Cas no 1189501-17-4 (1,3-Dimethyladamantane-d6)

• Product Name: 1,3-Dimethyladamantane-d6
• CAS No: 1189501-17-4
• MF: C₁₂H₂₀
• MW: 170.324173927307
• CID: 1064524
• PubChem ID: 45039065
• Update Time: 2025-04-20

1,3-Dimethyladamantane-d6 Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyladamantane-d6
• 1,3-bis(trideuteriomethyl)adamantane
• 1189501-17-4

• Inchi： 1S/C12H20/c1-11-4-9-3-10(5-11)7-12(2,6-9)8-11/h9-10H,3-8H2,1-2H3/i1D3,2D3
• InChI Key： CWNOIUTVJRWADX-WFGJKAKNSA-N
• SMILES： C12(C([2H])([2H])[2H])CC3CC(CC(C([2H])([2H])[2H])(C3)C1)C2

Computed Properties

• Exact Mass: 170.194161114g/mol
• Monoisotopic Mass: 170.194161114g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons Polycyclic hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Polycyclic hydrocarbons